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Compound of Interest

Compound Name: Lanthanum chloride

Cat. No.: B239357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of lanthanum
chloride and its applications in a laboratory setting. The information is tailored for researchers,

scientists, and professionals in drug development, with a focus on quantitative data, detailed

experimental protocols, and visual representations of its mechanisms of action.

Core Chemical and Physical Properties
Lanthanum chloride (LaCl₃) is an inorganic salt of the rare earth metal lanthanum. It is

commonly used in research as a white, odorless, and hygroscopic powder.[1] It is available in

both anhydrous and hydrated forms, with the heptahydrate being a common variant.[1][2]

Lanthanum chloride is highly soluble in water and alcohols.[1][2]

Quantitative Data Summary
The following tables summarize the key quantitative properties of anhydrous and

heptahydrated lanthanum chloride.

Table 1: Physicochemical Properties of Anhydrous Lanthanum Chloride
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Property Value

Molecular Formula LaCl₃

Molar Mass 245.26 g/mol [1]

Appearance White odorless hygroscopic powder[1]

Density 3.84 g/cm³[1][3]

Melting Point 858 - 860 °C[1][2][4]

Boiling Point 1000 °C[1][3]

Solubility in Water 957 g/L (at 25 °C)[1]

Table 2: Properties of Lanthanum Chloride Heptahydrate

Property Value

Molecular Formula LaCl₃·7H₂O

Molar Mass 371.37 g/mol [1]

Appearance White crystalline solid[2]

Decomposition Temperature 91 °C[5][6]

Solubility Soluble in water and ethanol[5][6]

Key Laboratory Applications and Experimental
Protocols
Lanthanum chloride's unique properties make it a versatile tool in various laboratory

applications, from biochemical research to organic synthesis.

Divalent Cation Channel Blockade, Primarily Calcium
Channels
Lanthanum ions (La³⁺) are widely used in biochemical and physiological research to block the

activity of divalent cation channels, with a notable efficacy for calcium channels.[1]
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This protocol is adapted from the methodology described by Nathan et al. (1988) for blocking

the "slow" inward Ca²⁺ current (Ica) in single bullfrog atrial cells using a single suction

microelectrode voltage-clamp technique.

Materials:

Lanthanum chloride (LaCl₃) stock solution (e.g., 10 mM in deionized water)

Isolated single cells (e.g., bullfrog atrial cells)

Appropriate external and internal pipette solutions for voltage-clamp recording

Single suction microelectrode voltage-clamp setup

Procedure:

Prepare a fresh working solution of LaCl₃ by diluting the stock solution in the external

recording solution to the desired final concentration. Effective concentrations for blocking Ica

range from micromolar to low millimolar. A concentration of 10 µM LaCl₃ has been shown to

produce complete inhibition of Ica.[2]

Establish a stable whole-cell recording from a single isolated cell using the voltage-clamp

technique.

Record baseline Ica by applying appropriate voltage steps to elicit the current.

Perfuse the cell with the LaCl₃-containing external solution.

Continuously monitor the Ica during perfusion. The blocking effect of La³⁺ should be

observable in a dose-dependent manner.

To confirm the specificity of the block, perform a washout by perfusing the cell with the

control external solution (without LaCl₃). The reversal of the block indicates a direct and

reversible interaction with the channel.

To investigate the competitive nature of the block, the external Ca²⁺ concentration can be

increased in the presence of LaCl₃, which should lead to a partial recovery of the Ica.[2]
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Workflow for Calcium Channel Blockade Experiment:

Prepare LaCl3 working solution

Establish whole-cell recording

Record baseline Ica

Perfuse with LaCl3 solution

Monitor Ica blockade

Washout with control solution

Observe reversal of blockade

Reactants

ProductsPhosphate-rich
Aqueous Solution Insoluble

Lanthanum Phosphate (LaPO4)

LaCl3 Solution

Phosphate-depleted
Aqueous Solution

via Filtration/Settling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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